1,2-Dimethyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]imidazole-4-carboxylic acid

• IUPAC Name: 1,2-dimethyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]imidazole-4-carboxylic acid
• InChI: InChI=1S/C11H17N3O4/c1-6-12-7(9(15)16)8(14(6)5)13-10(17)18-11(2,3)4/h1-5H3,(H,13,17)(H,15,16)
• InChI Key: FAAAXSQQSQIBIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(N1C)NC(=O)OC(C)(C)C)C(=O)O
• Molecular Formula: C11H17N3O4
• Molecular Weight: 255.27 g/mol
• CAS No.: 2248270-14-4

Description

Synthesis Analysis

Recent advances in the synthesis of imidazoles have been highlighted, with an emphasis on the bonds constructed during the formation of the imidazole. The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described.

Molecular Structure Analysis

Imidazoles are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications. The bonds formed in the reaction are highlighted by being red colored throughout the review and the standard numbering of imidazoles is used in the description of disconnections.

Chemical Reactions Analysis

There has been limited recent research on the synthesis of imidazoles via methods that only form one of the heterocycle’s core bonds. A novel protocol for the cyclization of amido-nitriles to form disubstituted imidazoles has been reported.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Future Directions

The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance. This is due to the preponderance of applications to which this important heterocycle is being deployed.